Cas no 2241139-79-5 (6-amino-1,3-dimethyl-2,4-disulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carbonitrile)

• Product Name: 6-amino-1,3-dimethyl-2,4-disulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carbonitrile
• CAS No: 2241139-79-5
• MF: C₇H₈N₄S₂
• MW: 212.295217514038
• CID: 5164770
• Update Time: 2025-06-09

6-amino-1,3-dimethyl-2,4-disulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-amino-1,3-dimethyl-2,4-disulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carbonitrile

• Inchi： 1S/C7H8N4S2/c1-10-5(9)4(3-8)6(12)11(2)7(10)13/h9H2,1-2H3
• InChI Key： YODZHRVZRPDZIK-UHFFFAOYSA-N
• SMILES： C1(=S)N(C)C(N)=C(C#N)C(=S)N1C

Additional information on 6-amino-1,3-dimethyl-2,4-disulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carbonitrile

Introduction to 6-amino-1,3-dimethyl-2,4-disulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carbonitrile (CAS No. 2241139-79-5)

6-amino-1,3-dimethyl-2,4-disulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carbonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2241139-79-5, represents a fascinating molecular scaffold with potential applications in drug discovery and development. The intricate structure of this molecule, featuring a tetrahydropyrimidine core with amino, methyl, and sulfanyl groups, as well as a nitrile substituent, makes it a subject of intense interest for researchers exploring novel therapeutic agents.

The significance of 6-amino-1,3-dimethyl-2,4-disulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carbonitrile lies in its structural complexity and the diverse chemical functionalities it possesses. These features enable the compound to interact with biological targets in unique ways, which may lead to the development of innovative treatments for various diseases. The presence of both polar and non-polar regions in its molecular structure allows for versatile interactions with proteins and other biomolecules, making it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their wide range of biological activities. Tetrahydropyrimidine derivatives are particularly noteworthy in this context, as they exhibit significant potential in modulating biological pathways associated with inflammation, cancer, and neurological disorders. The specific arrangement of atoms in 6-amino-1,3-dimethyl-2,4-disulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carbonitrile contributes to its unique pharmacological properties. For instance, the nitrile group can act as a bioisostere for carboxylic acids or amides, while the sulfanyl groups may enhance solubility and binding affinity to target proteins.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies on 6-amino-1,3-dimethyl-2,4-disulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carbonitrile have suggested that it may possess inhibitory effects on certain enzymes implicated in disease progression. These computational insights have guided experimental efforts aimed at synthesizing analogs with enhanced potency and selectivity. Such studies underscore the importance of interdisciplinary approaches in modern drug discovery.

The synthesis of 6-amino-1,3-dimethyl-2,4-disulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carbonitrile presents unique challenges due to its complex structural features. However， recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as multi-step organic synthesis combined with catalytic processes have been employed to optimize yield and purity. These advancements are crucial for advancing preclinical studies and eventual clinical trials.

One of the most exciting aspects of 6-amino-1，3-dimethyl-2，4-disulfanylidene-l，2，3，4-tetrahydropyrimidine-l，5-carbonitrile is its potential application in addressing unmet medical needs。 Researchers are particularly interested in exploring its role as an antineoplastic agent， given the ability of sulfanyl-containing compounds to disrupt cancer cell proliferation。 Preclinical studies have begun to uncover mechanisms by which this molecule may exert its therapeutic effects， including modulation of signaling pathways critical for tumor growth and survival。

Moreover， the versatility of 6-amino-l，3-dimethyl-l，2，4-disulfanylidene-l，2，3，4-tetrahydropyrimidine-l，5-carbonitrile extends beyond oncology。 Its structural features make it a viable candidate for developing treatments against inflammatory diseases and neurodegenerative disorders。 For example， the compound’s ability to interact with inflammatory mediators has prompted investigations into its potential as an anti-inflammatory agent。 Similarly， its interaction with neuronal receptors has sparked interest in its possible role as a neuroprotective agent。

The future direction of research on 6-amino-l，3-dimethyl-l，2，4-disulfanylidene-l，2，3，4-tetrahydropyrimidine-l，5-carbonitrile (CAS No. 2241139-79) is likely to be shaped by ongoing discoveries in structural biology and pharmacology。 As our understanding of disease mechanisms at the molecular level improves، so too will our ability to design molecules like this one that target specific pathological processes effectively。 Collaborative efforts between synthetic chemists、 biologists、 and clinicians will be essential in translating these findings into tangible therapeutic benefits。

In conclusion,6-amino-l，3-dimethyl-l，2，4-disulfanylidene-l，2،3， 4-tetrahydropyrimidine-l， 5-carbonitrile represents a compelling subject of study with far-reaching implications for human health。 Its unique structural attributes、 potential biological activities、 and synthetic feasibility position it as a key player in next-generation drug development。 As research progresses、 new insights will continue to emerge、 further solidifying its importance as a cornerstone compound in medicinal chemistry。